Cas no 27185-62-2 (21H,23H-Porphine, 5,10,15,20-tetrakis(2-fluorophenyl)-)

21H,23H-Porphine, 5,10,15,20-tetrakis(2-fluorophenyl)- is a fluorinated porphyrin derivative characterized by its robust aromatic framework and electron-withdrawing fluorophenyl substituents. This compound exhibits enhanced stability and distinct photophysical properties due to the fluorine atoms, which influence its electronic structure and reactivity. Its rigid, planar geometry makes it suitable for applications in catalysis, molecular recognition, and optoelectronic materials. The fluorophenyl groups further improve solubility in organic solvents, facilitating processing in synthetic and material science applications. This porphyrin derivative is particularly valuable in photodynamic therapy research and as a building block for advanced supramolecular systems, owing to its tunable electronic properties and structural versatility.

21H,23H-Porphine, 5,10,15,20-tetrakis(2-fluorophenyl)- structure

27185-62-2 structure

Product Name:21H,23H-Porphine, 5,10,15,20-tetrakis(2-fluorophenyl)-

CAS No:27185-62-2

MF:C₄₄H₂₆N₄F₄

MW:686.698

CID:3927022

Update Time:2025-05-20

21H,23H-Porphine, 5,10,15,20-tetrakis(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

- 21H,23H-Porphine, 5,10,15,20-tetrakis(2-fluorophenyl)-

21H,23H-Porphine, 5,10,15,20-tetrakis(2-fluorophenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Frontier Specialty Chemicals	F34622-100 mg	meso-Tetra (2-fluorophenyl) porphine	27185-62-2	100mg	$ 252.00	2022-11-04
Frontier Specialty Chemicals	F34622-250 mg	meso-Tetra (2-fluorophenyl) porphine	27185-62-2	250mg	$ 436.00	2022-11-04
Frontier Specialty Chemicals	F34622-500 mg	meso-Tetra (2-fluorophenyl) porphine	27185-62-2	500mg	$ 685.00	2022-11-04
Frontier Specialty Chemicals	F34622-100mg	meso-Tetra (2-fluorophenyl) porphine	27185-62-2	100mg	$ 265.00	2023-09-07
Frontier Specialty Chemicals	F34622-250mg	meso-Tetra (2-fluorophenyl) porphine	27185-62-2	250mg	$ 458.00	2023-09-07
Frontier Specialty Chemicals	F34622-500mg	meso-Tetra (2-fluorophenyl) porphine	27185-62-2	500mg	$ 719.00	2023-09-07

21H,23H-Porphine, 5,10,15,20-tetrakis(2-fluorophenyl)- Related Literature

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Additional information on 21H,23H-Porphine, 5,10,15,20-tetrakis(2-fluorophenyl)-

Comprehensive Overview of 21H,23H-Porphine, 5,10,15,20-tetrakis(2-fluorophenyl)- (CAS No. 27185-62-2)

The compound 21H,23H-Porphine, 5,10,15,20-tetrakis(2-fluorophenyl)- (CAS No. 27185-62-2) is a fluorinated porphyrin derivative that has garnered significant attention in the fields of organic chemistry, materials science, and biomedical research. Porphyrins are a class of heterocyclic macrocycles known for their unique optical and electronic properties, making them invaluable in applications ranging from photodynamic therapy (PDT) to molecular electronics. The introduction of fluorophenyl groups at the meso-positions of the porphyrin ring enhances its stability and modulates its photophysical properties, opening doors to innovative uses in sensing technologies and catalysis.

One of the most compelling aspects of 21H,23H-Porphine, 5,10,15,20-tetrakis(2-fluorophenyl)- is its potential in renewable energy applications. With the global shift toward sustainable energy solutions, researchers are exploring porphyrin-based compounds as photosensitizers in dye-sensitized solar cells (DSSCs). The fluorinated aromatic rings in this compound improve its electron-withdrawing capabilities, which can enhance the efficiency of light-to-energy conversion. This aligns with the growing demand for green chemistry and eco-friendly materials, topics frequently searched by users interested in climate change mitigation.

In the realm of biomedical imaging, 21H,23H-Porphine, 5,10,15,20-tetrakis(2-fluorophenyl)- exhibits strong fluorescence emission in the near-infrared (NIR) region, a feature highly sought after for in vivo imaging. The NIR window (700–900 nm) is ideal for deep-tissue imaging due to minimal absorption and scattering by biological tissues. This property makes the compound a promising candidate for cancer diagnostics and theragnostic applications, addressing the rising interest in precision medicine and non-invasive diagnostics.

Another area where this compound shines is in supramolecular chemistry. The fluorophenyl substituents facilitate π-π stacking interactions, enabling the formation of well-defined nanostructures and coordination polymers. Such structures are pivotal in designing molecular machines and smart materials, which are hot topics in nanotechnology research. Users searching for advanced functional materials or self-assembling systems will find this compound particularly relevant.

The synthesis of 21H,23H-Porphine, 5,10,15,20-tetrakis(2-fluorophenyl)- typically involves the condensation of pyrrole with 2-fluorobenzaldehyde, followed by oxidation to yield the porphyrin macrocycle. This process highlights the importance of high-yield synthetic routes and purity control, concerns often raised by chemists in academic and industrial settings. The compound's structural characterization is routinely performed using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

From a commercial perspective, the demand for specialized porphyrins like 21H,23H-Porphine, 5,10,15,20-tetrakis(2-fluorophenyl)- is driven by their versatility in high-tech applications. Companies involved in pharmaceutical development, optical materials, and energy storage are increasingly sourcing such compounds to stay ahead in competitive markets. This trend reflects broader searches for cutting-edge chemicals and innovative research tools.

In summary, 21H,23H-Porphine, 5,10,15,20-tetrakis(2-fluorophenyl)- (CAS No. 27185-62-2) is a multifaceted compound with applications spanning energy, medicine, and nanotechnology. Its fluorinated design not only enhances its functional properties but also positions it as a key player in addressing contemporary scientific challenges. As interest grows in sustainable technologies and advanced diagnostics, this porphyrin derivative is poised to remain at the forefront of interdisciplinary research.